Cas no 37076-68-9 (5-fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

5-Fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a fluorinated pyrimidine derivative characterized by its chiral oxolane (tetrahydrofuran) substituent at the N1 position. This compound exhibits potential as a versatile intermediate in pharmaceutical synthesis, particularly for nucleoside analogs and antiviral agents. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the (2R)-oxolan-2-yl group contributes to stereoselective interactions. Its rigid tetrahydropyrimidine-2,4-dione core offers a stable scaffold for further functionalization. Suitable for research in medicinal chemistry, this compound demonstrates utility in the development of targeted therapeutics, leveraging its unique structural features for improved pharmacokinetic properties.
5-fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
37076-68-9 structure
Product Name:5-fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:37076-68-9
MF:C8H9FN2O3
MW:200.167065382004
MDL:MFCD00866370
CID:95096
PubChem ID:288216
Update Time:2025-06-07

5-fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • Tegafur
    • (R1)-(Tetrahydrofuran-2-yl)-5-fluorouracil
    • Uracil, 5-fluoro-1-(tetrahydro-2-furyl)-
    • (R)-tegafur
    • (r)-uraci
    • (S)-Tegafur
    • 5-fluoro-1-((R)-tetrahydro-2-furanyl)-2,4(1H,3H)-pyrimidinedione
    • 5-fluoro-1-(tetrahydro-2-furyl)uracil
    • Aids127175
    • CITOFUR
    • EXONAL
    • FENTAL
    • FTORAFUR
    • FTORAFUR(R)
    • N'-(2'-furanidyl)-5-fluorouracil
    • R-Ftorafur
    • 5-fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • CCG-36092
    • NCGC00386138-01
    • FT-207 (NSC 148958)
    • EN300-8676918
    • NCGC00159418-05
    • Tox21_301812
    • Tox21_111649_1
    • NCI60_001026
    • NSC-200695
    • SCHEMBL4553
    • BT166256
    • NCIMech_000223
    • Q27261036
    • DTXSID8021305
    • 37076-68-9
    • BDBM50247894
    • CCG-35341
    • s1300
    • A823522
    • 5-fluoro-1-[(2R)-oxolan-2-yl]pyrimidine-2,4-dione
    • AKOS024306980
    • 5317337V7V
    • NSC148958
    • Uracil, 5-fluoro-1-(tetrahydro-2-furyl)-, (R)-
    • NCGC00159418-02
    • 5-fluoro-1-(R)-tetrahydro-furan-2-yl-1H-pyrimidine-2,4-dione, AldrichCPR
    • UNII-5317337V7V
    • 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-furanyl)-, (R)-
    • NSC200695
    • SW220241-1
    • DTXCID801436391
    • CHEMBL235993
    • 5-fluoro-1-[(2R)-2-oxolanyl]pyrimidine-2,4-dione
    • R-1-(Tetrahydrofuran-2-yl)-5-fluorouracil
    • CAS-37076-68-9
    • Tegafur (FT-207, NSC 148958)
    • Ftorafur, (R)-
    • AB01566812_01
    • 5-fluoro-1-[(2R)-oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • F0635
    • NCGC00255222-01
    • 5-fluoranyl-1-[(2R)-oxolan-2-yl]pyrimidine-2,4-dione
    • Tegafur, (R)-
    • (R)-Ftorafur
    • 2,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-furanyl)-, (R)-
    • 2-Cyclohexene-1-one??
    • Tox21_111649
    • MDL： MFCD00866370
    • Inchi： 1S/C8H9FN2O3/c9-5-4-11(6-2-1-3-14-6)8(13)10-7(5)12/h4,6H,1-3H2,(H,10,12,13)/t6-/m1/s1
    • InChI Key： WFWLQNSHRPWKFK-ZCFIWIBFSA-N
    • SMILES： FC1C(NC(N(C=1)[C@H]1CCCO1)=O)=O

Computed Properties

  • Exact Mass: 200.05977
  • Monoisotopic Mass: 200.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 58.6A^2

Experimental Properties

  • Density: 1.2491 (rough estimate)
  • Melting Point: 171-173 °C(lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 58.64
  • LogP: -0.01530

5-fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

  • Hazardous Material transportation number：UN 2811 6.1/PG 2
  • WGK Germany：3
  • Hazard Category Code： 23/24/25
  • Safety Instruction： 22-36/37/39-45
  • RTECS：YR0450000
  • Hazardous Material Identification： T
  • Risk Phrases：R23/24/25
  • Storage Condition：2-8°C

5-fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8676918-0.05g
5-fluoro-1-[(2R)-oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
 37076-68-9 95.0%
0.05g
 $2755.0 2025-03-21

5-fluoro-1-(2R)-oxolan-2-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature

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